Cas no 69505-47-1 ((5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 69505-47-1
• MF: C₁₁H₉NO₃S₂
• MW: 267.324060201645
• MDL: MFCD00597806
• CID: 1085714
• PubChem ID: 1379697
• Update Time: 2025-10-28

(5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• (5E)-5-[(3-hydroxy-4-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-Hydroxy-4-methoxybenzyliden-rhodanin
• Z44301554
• AKOS000307443
• 69505-47-1
• MFCD00597806
• SCHEMBL9248740
• DTXSID70362480
• AKOS000543901
• AKOS B018320
• ALBB-009171

• MDL： MFCD00597806
• Inchi： 1S/C11H9NO3S2/c1-15-8-3-2-6(4-7(8)13)5-9-10(14)12-11(16)17-9/h2-5,13H,1H3,(H,12,14,16)/b9-5+
• InChI Key： PCTZLDOIVAVMME-WEVVVXLNSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(=C(C=1)O)OC)=O)=S

Computed Properties

• Exact Mass: 267.00200
• Monoisotopic Mass: 267.00238550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 473.9±55.0 °C at 760 mmHg
• Flash Point: 240.4±31.5 °C
• PSA: 122.99000
• LogP: 1.73650
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

Research Brief on (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 69505-47-1)

The compound (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 69505-47-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of this thiazolone derivative as a promising scaffold for drug development. Its structural motif, featuring a benzylidene group conjugated with a thiazole ring and a mercapto substituent, has been associated with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 3-hydroxy-4-methoxybenzylidene moiety is particularly noteworthy, as it is often linked to enhanced bioactivity and selectivity in target binding.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potent inhibitory effects on specific kinases involved in inflammatory pathways. The researchers employed molecular docking and kinetic assays to elucidate its binding mode, revealing a high affinity for the ATP-binding site of the target kinase. These findings suggest potential applications in treating chronic inflammatory diseases, though further in vivo validation is required.

In addition to its kinase inhibitory properties, (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one has shown remarkable antimicrobial activity against drug-resistant bacterial strains. A recent Antimicrobial Agents and Chemotherapy article reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. Mechanistic studies indicated that the compound disrupts bacterial cell membrane integrity, a mode of action distinct from conventional antibiotics.

The synthetic accessibility of this compound has also been a focus of recent research. A novel, high-yield synthetic route was developed in 2024, as described in Organic Process Research & Development. This method employs a one-pot condensation reaction under mild conditions, significantly improving the scalability and purity of the final product. The optimized synthesis is expected to facilitate further pharmacological evaluation and structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified rapid metabolism as a potential limitation, prompting investigations into prodrug strategies and formulation approaches to enhance bioavailability. Collaborative efforts between academic and industrial researchers are currently underway to address these issues and advance the compound toward preclinical development.

In conclusion, (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one represents a versatile lead compound with multiple therapeutic potentials. Its recent progress in target identification, mechanism elucidation, and synthetic optimization underscores its value in drug discovery pipelines. Future research directions should focus on improving its drug-like properties and expanding its therapeutic applications through systematic medicinal chemistry optimization.